Cas no 1478874-07-5 (N-(Cyclobutylmethyl)-3-fluoro-4-methylaniline)

• Product Name: N-(Cyclobutylmethyl)-3-fluoro-4-methylaniline
• CAS No: 1478874-07-5
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5049715
• Update Time: 2023-08-25

N-(Cyclobutylmethyl)-3-fluoro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-(cyclobutylmethyl)-3-fluoro-4-methylaniline
• N-(Cyclobutylmethyl)-3-fluoro-4-methylaniline

• Inchi： 1S/C12H16FN/c1-9-5-6-11(7-12(9)13)14-8-10-3-2-4-10/h5-7,10,14H,2-4,8H2,1H3
• InChI Key： ZSGZBHBBXMVHLZ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NCC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 3.7
• Topological Polar Surface Area: 12